Cas no 2229620-67-9 (3-methyl-3-(1-methylcyclohexyl)oxyazetidine)

• Product Name: 3-methyl-3-(1-methylcyclohexyl)oxyazetidine
• CAS No: 2229620-67-9
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 5791556
• PubChem ID: 165661899
• Update Time: 2025-06-10

3-methyl-3-(1-methylcyclohexyl)oxyazetidine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-[(1-methylcyclohexyl)oxy]azetidine
• 2229620-67-9
• EN300-1780061
• 3-methyl-3-(1-methylcyclohexyl)oxyazetidine

• Inchi： 1S/C11H21NO/c1-10(6-4-3-5-7-10)13-11(2)8-12-9-11/h12H,3-9H2,1-2H3
• InChI Key： JDZZYPGIBQKLFF-UHFFFAOYSA-N
• SMILES： O(C1(C)CNC1)C1(C)CCCCC1

Computed Properties

• Exact Mass: 183.162314293g/mol
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-methyl-3-(1-methylcyclohexyl)oxyazetidine

3-Methyl-3-(1-Methylcyclohexyl)oxyazetidine: A Comprehensive Overview

3-Methyl-3-(1-methylcyclohexyl)oxyazetidine (CAS No. 2229620-67-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a wide range of biological activities. The unique structural features of 3-methyl-3-(1-methylcyclohexyl)oxyazetidine make it a promising candidate for various therapeutic applications, particularly in the areas of central nervous system (CNS) disorders and metabolic diseases.

The chemical structure of 3-methyl-3-(1-methylcyclohexyl)oxyazetidine consists of an azetidine ring substituted with a methyl group and a 1-methylcyclohexyl oxy group. This specific arrangement of functional groups imparts unique physicochemical properties to the molecule, such as enhanced lipophilicity and improved metabolic stability. These properties are crucial for optimizing the compound's pharmacokinetic profile, which is essential for its effectiveness as a therapeutic agent.

Recent studies have highlighted the potential of 3-methyl-3-(1-methylcyclohexyl)oxyazetidine in modulating various biological targets. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against G protein-coupled receptors (GPCRs), which are key targets for many drugs used to treat neurological disorders. Specifically, 3-methyl-3-(1-methylcyclohexyl)oxyazetidine has been found to act as an agonist for the serotonin 5-HT_1A receptor, making it a potential candidate for the treatment of anxiety and depression.

In addition to its activity on GPCRs, 3-methyl-3-(1-methylcyclohexyl)oxyazetidine has also shown promise in modulating ion channels. A study published in the European Journal of Pharmacology demonstrated that this compound can selectively inhibit voltage-gated sodium channels, which are involved in the propagation of nerve impulses. This property makes it a potential therapeutic agent for conditions such as epilepsy and neuropathic pain.

The metabolic stability of 3-methyl-3-(1-methylcyclohexyl)oxyazetidine is another critical aspect that has been extensively investigated. In vitro studies using human liver microsomes have shown that this compound exhibits high metabolic stability, with minimal degradation over extended periods. This characteristic is particularly important for ensuring that the compound remains active in the body long enough to exert its therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-methyl-3-(1-methylcyclohexyl)oxyazetidine. Preliminary results from phase I trials have indicated that the compound is well-tolerated by human subjects, with no significant adverse effects observed at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

Beyond its therapeutic applications, 3-methyl-3-(1-methylcyclohexyl)oxyazetidine has also been explored as a tool compound in academic research. Its unique pharmacological profile makes it a valuable probe for investigating the mechanisms underlying various biological processes. For example, researchers at the University of California have used this compound to study the role of serotonin receptors in synaptic plasticity and memory formation.

The synthesis of 3-methyl-3-(1-methylcyclohexyl)oxyazetidine has been optimized to ensure high yields and purity. Various synthetic routes have been developed, including those involving ring-closing metathesis and nucleophilic substitution reactions. These methods allow for efficient large-scale production, which is essential for meeting the demands of both research and clinical applications.

In conclusion, 3-methyl-3-(1-methylcyclohexyl)oxyazetidine (CAS No. 2229620-67-9) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable pharmacological properties, make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in treating various diseases.